Cas no 2228923-33-7 (2-chloro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one)

• Product Name: 2-chloro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one
• CAS No: 2228923-33-7
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 6197679
• PubChem ID: 165741848
• Update Time: 2025-10-30

2-chloro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one
• 2228923-33-7
• EN300-1994266
• 2-chloro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one

• Inchi： 1S/C8H6ClN3O/c9-3-7(13)6-4-11-8-5-10-1-2-12(6)8/h1-2,4-5H,3H2
• InChI Key： GBEYSMBANFAEAQ-UHFFFAOYSA-N
• SMILES： ClCC(C1=CN=C2C=NC=CN12)=O

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-chloro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-one

Introduction to 2-chloro-1-{imidazo[1,2-apyrazin-3-yl}ethan-1-one (CAS No. 2228923-33-7)

2-chloro-1-{imidazo[1,2-apyrazin-3-yl}ethan-1-one, identified by its CAS number 2228923-33-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic ketone features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound’s molecular structure incorporates both imidazo[1,2-apyrazine] and chloro-substituted ethanone moieties, which contribute to its distinct chemical properties and reactivity.

The imidazo[1,2-apyrazine] core is a well-studied scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. This motif has been extensively explored in the development of therapeutic agents, particularly in the treatment of infectious diseases, cancer, and inflammatory conditions. The presence of the chloro-substituent on the ethanone group enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization. Such structural features make 2-chloro-1-{imidazo[1,2-apyrazin-3-yl}ethan-1-one a versatile building block for synthesizing novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). The imidazo[1,2-apyrazine] scaffold has emerged as a promising candidate for this purpose due to its ability to disrupt critical PPIs involved in various pathological processes. Studies have demonstrated that compounds incorporating this moiety can modulate the activity of kinases, transcription factors, and other key cellular regulators. The incorporation of a chloro-substituent further enhances the pharmacokinetic properties of these derivatives by improving their solubility and metabolic stability.

One of the most compelling aspects of 2-chloro-1-{imidazo[1,2-apyrazin-3-yl}ethan-1-one is its potential as a precursor for designing next-generation therapeutics. Researchers have leveraged this compound to develop inhibitors with high selectivity and potency against specific disease targets. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are implicated in autoimmune disorders and leukemias. The ability to fine-tune the structure through strategic modifications allows chemists to optimize binding affinity and reduce off-target effects.

The synthesis of 2-chloro-1-{imidazo[1,2-apyrazin-3-yl}ethan-1-one involves multi-step organic reactions that highlight the compound’s synthetic versatility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazo[1,2-apyrazine] core. Subsequent functionalization with a chloro group and ethanone moiety completes the molecular architecture. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial research settings.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of CAS No. 2228923-33-7. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets with high accuracy. This approach has been instrumental in identifying lead compounds for drug development programs. By integrating experimental data with computational insights, scientists can design novel analogs with improved pharmacological profiles.

The pharmaceutical industry has shown particular interest in imidazo[1,2-apyrazine]-based compounds due to their broad therapeutic potential. Several clinical trials are underway evaluating the efficacy of molecules derived from this scaffold in treating conditions ranging from cancer to infectious diseases. The structural motifs present in CAS No. 2228923-33-7, including the chloro-substituent and imidazo[1,2-apyrazine] ring system, contribute to its suitability as a pharmacophore in these efforts.

In conclusion,CAS No 2228923–33–7, specifically referred to as 2-chloro–1–{imidazo[1,2-apyrazin–3–yl}ethan–1-one, represents a cutting-edge compound with significant implications for drug discovery and medicinal chemistry. Its unique structural features and synthetic accessibility position it as a valuable tool for developing innovative therapeutic strategies across multiple disease areas.